6-benzyl-3-((3,4-dimethoxyphenyl)amino)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 6-benzyl-3-(3,4-dimethoxyanilino)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C18H18N4O3/c1-24-15-9-8-13(11-16(15)25-2)19-18-20-17(23)14(21-22-18)10-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3,(H2,19,20,22,23)
• InChI Key: YQEIEIJBMHXLOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC2=NN=C(C(=O)N2)CC3=CC=CC=C3)OC
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

6-benzyl-3-((3,4-dimethoxyphenyl)amino)-1,2,4-triazin-5(4H)-one, also known as BDMT, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. BDMT is a triazine derivative that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

• Synthesis and Molecular Structure :

  • Researchers have synthesized a compound related to 6-benzyl-3-((3,4-dimethoxyphenyl)amino)-1,2,4-triazin-5(4H)-one, examining its molecular structure and crystal formation. This compound demonstrates significant intermolecular hydrogen bonding and pi-pi stacking interactions, which are essential in understanding its chemical properties and potential applications in materials science (Hwang, Tu, Wang, & Lee, 2006).

• Antimicrobial Activities :

  • A study on 1,2,4-triazole derivatives, a class of compounds including 6-benzyl-3-((3,4-dimethoxyphenyl)amino)-1,2,4-triazin-5(4H)-one, showed that some of these compounds possess good to moderate antimicrobial activities. This suggests potential applications in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

• Synthesis of Related Compounds :

  • Various synthetic methods have been developed to create compounds related to 6-benzyl-3-((3,4-dimethoxyphenyl)amino)-1,2,4-triazin-5(4H)-one. These methods are crucial for exploring the chemical space around this compound and finding new applications in medicinal chemistry and materials science (Chau, Malanda, & Milcent, 1997).

• Potential as Antimicrobial Agents :

  • Research into thiadiazolotriazinones, chemically related to the compound , has found that these molecules exhibit notable antibacterial and antifungal activity. This points towards potential use in pharmaceuticals and as antimicrobial coatings (Ashok & Holla, 2007).

• Applications in Cell Differentiation :

  • Some structural analogs of 3-[(4,6-diphenoxy-1,3,5-triazin-2-yl)amino]benzoic acid, which is structurally similar to 6-benzyl-3-((3,4-dimethoxyphenyl)amino)-1,2,4-triazin-5(4H)-one, have shown potential cardiogenetic activity. This suggests possible applications in regenerative medicine and cell biology (Linder, Schnürch, & Mihovilovic, 2018).

• Fluorescent Logic Gates :

  • Researchers have developed fluorescent logic gates using compounds that include 4-amino-N-aryl-1,8-naphthalimide fluorophores, akin to the structure of 6-benzyl-3-((3,4-dimethoxyphenyl)amino)-1,2,4-triazin-5(4H)-one. These gates could be useful in probing cellular membranes and protein interfaces (Gauci & Magri, 2022).